Cas no 78265-13-1 (1,4-Dimethoxynaphthalene-2-carboxylic Acid)

• Product Name: 1,4-Dimethoxynaphthalene-2-carboxylic Acid
• CAS No: 78265-13-1
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 552636
• PubChem ID: 24881438
• Update Time: 2025-04-19

1,4-Dimethoxynaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1,4-dimethoxy-
• 1 4-DIMETHOXY-2-NAPHTHOIC ACID 97
• 1,4-dimethoxynaphthalene-2-carboxylic acid
• 1,4-DiMethoxy-2-naphthoic acid
• 593354_ALDRICH
• ACMC-20ap25
• AG-H-14072
• CTK2H6047
• I04-8646
• SureCN976330
• DTXSID60457637
• 1 4-Dimethoxy-2-naphthoic acid 97
• 1,4-Dimethoxy-2-naphthoic acid, 97%
• AKOS015893938
• 78265-13-1
• SCHEMBL976330
• 2MeO-C10COOH
• DTXCID50408456
• 1,4-Dimethoxynaphthalene-2-carboxylic Acid

• MDL： MFCD00635100
• Inchi： 1S/C13H12O4/c1-16-11-7-10(13(14)15)12(17-2)9-6-4-3-5-8(9)11/h3-7H,1-2H3,(H,14,15)
• InChI Key： BGJOEOQFJYFEGG-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 170-174 °C (lit.)
• Boiling Point: 402.1±30.0 °C at 760 mmHg
• Flash Point: 156°C
• Refractive Index: 1.616
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,4-Dimethoxynaphthalene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids